Cas no 1061631-11-5 (3-(3,4-Dimethoxyphenyl)-3-oxo-propionic Acid Ethylpropyl Ester)

• Product Name: 3-(3,4-Dimethoxyphenyl)-3-oxo-propionic Acid Ethylpropyl Ester
• CAS No: 1061631-11-5
• MF: C₁₆H₂₂O₅
• MW: 294.342885494232
• CID: 5230318
• Update Time: 2025-06-20

3-(3,4-Dimethoxyphenyl)-3-oxo-propionic Acid Ethylpropyl Ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 3,4-dimethoxy-β-oxo-, 1-ethylpropyl ester
• 3-(3,4-Dimethoxyphenyl)-3-oxo-propionic Acid Ethylpropyl Ester

• Inchi： 1S/C16H22O5/c1-5-12(6-2)21-16(18)10-13(17)11-7-8-14(19-3)15(9-11)20-4/h7-9,12H,5-6,10H2,1-4H3
• InChI Key： ZRMBULCBWJPYGJ-UHFFFAOYSA-N
• SMILES： C1(C(=O)CC(OC(CC)CC)=O)=CC=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• Boiling Point: 388.3±27.0 °C(Predicted)
• pka: 10.59±0.48(Predicted)

Additional information on 3-(3,4-Dimethoxyphenyl)-3-oxo-propionic Acid Ethylpropyl Ester

Professional Introduction to 3-(3,4-Dimethoxyphenyl)-3-oxo-propionic Acid Ethylpropyl Ester (CAS No. 1061631-11-5)

The compound 3-(3,4-Dimethoxyphenyl)-3-oxo-propionic Acid Ethylpropyl Ester, identified by the CAS number 1061631-11-5, represents a significant molecule in the realm of chemical and pharmaceutical research. This ester derivative, featuring a 3,4-dimethoxyphenyl moiety and an ethylpropyl ester group, has garnered attention due to its structural uniqueness and potential biological activities. The presence of the 3-oxo-propionic acid backbone suggests functionalities that may interact with various biological pathways, making it a subject of interest for medicinal chemists and biologists.

In recent years, the exploration of phenolic derivatives has been extensively studied for their pharmacological properties. The 3,4-dimethoxyphenyl group is particularly noteworthy, as it is commonly found in natural products and pharmaceuticals known for their antioxidant, anti-inflammatory, and antimicrobial effects. This moiety's structural similarity to resveratrol and curcumin underscores its potential therapeutic relevance. The ethylpropyl ester at the carboxylic acid position enhances solubility and bioavailability, which are critical factors in drug design.

One of the most compelling aspects of 3-(3,4-Dimethoxyphenyl)-3-oxo-propionic Acid Ethylpropyl Ester is its potential role in modulating metabolic pathways. The 3-oxo-propionic acid scaffold is reminiscent of intermediates involved in Krebs cycle and fatty acid metabolism. Studies have shown that compounds with similar structures can influence enzyme activities related to energy metabolism, potentially offering benefits in managing metabolic disorders such as diabetes and obesity. The dimethoxy substitution pattern on the aromatic ring may further enhance interactions with specific enzymes or receptors, leading to novel therapeutic applications.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for biological activity. Virtual screening techniques combined with molecular docking have identified 3-(3,4-Dimethoxyphenyl)-3-oxo-propionic Acid Ethylpropyl Ester as a candidate for further investigation in several disease models. For instance, its interaction with cytochrome P450 enzymes has been computationally predicted, suggesting a possible role in drug metabolism or detoxification processes. These predictions are supported by experimental studies that have begun to unravel the mechanistic basis of similar phenolic esters.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of synthetic chemists in constructing complex molecules. The introduction of the ethylpropyl ester group requires careful control over reaction conditions to ensure high yield and purity. Techniques such as esterification under mild acidic conditions or catalytic hydrogenation have been employed to achieve this transformation efficiently. The 3,4-dimethoxyphenyl ring is typically introduced via Suzuki-Miyaura cross-coupling or other palladium-catalyzed reactions, showcasing modern synthetic methodologies that facilitate the construction of biaryl structures.

From a pharmacological perspective, the potential applications of 3-(3,4-Dimethoxyphenyl)-3-oxo-propionic Acid Ethylpropyl Ester are diverse. Its structural features suggest interactions with both nuclear receptors (such as PPARs) and membrane-bound receptors (e.g., GPCRs), which are key targets in drug development. Preliminary in vitro assays have shown promising results in inhibiting inflammatory cytokine production, indicating its anti-inflammatory potential. Additionally, its ability to cross the blood-brain barrier may open avenues for treating neurological disorders.

The integration of artificial intelligence (AI) into drug discovery has accelerated the process of identifying promising candidates like 3-(3,4-Dimethoxyphenyl)-3-oxo-propionic Acid Ethylpropyl Ester. Machine learning models trained on large datasets can predict biological activity with remarkable accuracy, guiding experimental efforts more efficiently than traditional methods. These AI-driven approaches have already led to several breakthroughs in identifying novel therapeutic agents, and compounds like this one are prime examples of how technology is reshaping pharmaceutical research.

In conclusion,3-(3,4-Dimethoxyphenyl)-3-oxo-propionic Acid Ethylpropyl Ester (CAS No. 1061631-11-5) stands out as a structurally intriguing and potentially bioactive compound deserving further exploration. Its unique combination of functional groups positions it as a valuable tool for studying metabolic pathways and developing new treatments for various diseases. As research continues to uncover its properties and applications,this molecule will likely play an increasingly important role in both academic and industrial settings, driving innovation in chemical biology and medicine.